Cas no 2209078-99-7 (rac-(1R,6S)-2-azabicyclo4.2.0octane)

• Product Name: rac-(1R,6S)-2-azabicyclo4.2.0octane
• CAS No: 2209078-99-7
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6471181
• PubChem ID: 96559470
• Update Time: 2025-07-02

rac-(1R,6S)-2-azabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S)-2-azabicyclo4.2.0octane
• 2-Azabicyclo[4.2.0]octane, (1S,6R)-

• Inchi： 1S/C7H13N/c1-2-6-3-4-7(6)8-5-1/h6-8H,1-5H2/t6-,7+/m1/s1
• InChI Key： JRDCSGYCSVDPPK-RQJHMYQMSA-N
• SMILES： [C@@]12([H])[C@@]([H])(CC1)CCCN2

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 171.7±8.0 °C(Predicted)
• pka: 11.75±0.20(Predicted)

Additional information on rac-(1R,6S)-2-azabicyclo4.2.0octane

Comprehensive Overview of rac-(1R,6S)-2-azabicyclo[4.2.0]octane (CAS No. 2209078-99-7): Structure, Applications, and Research Insights

The compound rac-(1R,6S)-2-azabicyclo[4.2.0]octane (CAS No. 2209078-99-7) is a bicyclic organic molecule featuring a unique azabicyclic scaffold. Its structural complexity and stereochemical properties make it a subject of significant interest in pharmaceutical and synthetic chemistry. The 2-azabicyclo[4.2.0]octane core is characterized by a fused ring system combining a four-membered and a six-membered ring, with a nitrogen atom at the bridgehead position. This architecture is often leveraged in drug discovery due to its conformational rigidity and potential for bioactivity modulation.

Recent studies highlight the growing demand for azabicyclic compounds in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring rac-(1R,6S)-2-azabicyclo[4.2.0]octane as a building block for novel therapeutics targeting neurological and metabolic disorders. Its stereochemistry (1R,6S) further enhances its utility in asymmetric synthesis, aligning with the industry's focus on enantioselective catalysis.

From a synthetic perspective, the preparation of rac-(1R,6S)-2-azabicyclo[4.2.0]octane often involves cyclization strategies or ring-expansion reactions. Advanced techniques like transition-metal catalysis and photochemical methods have been employed to optimize yield and purity. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in drug delivery research.

In the context of AI-driven drug discovery, CAS No. 2209078-99-7 has been flagged in computational screenings for its pharmacophore-like features. Machine learning models predict its potential interactions with G-protein-coupled receptors (GPCRs), a hot area in precision medicine. This aligns with frequent search queries such as "azabicyclic compounds in CNS drugs" or "bicyclic scaffolds for kinase inhibition," reflecting broader scientific curiosity.

Environmental and regulatory considerations are also paramount. While rac-(1R,6S)-2-azabicyclo[4.2.0]octane is not classified as hazardous, its synthesis often requires stringent control of byproducts. Green chemistry principles, including solvent-free reactions and biocatalysis, are being explored to enhance sustainability—a priority for modern labs addressing carbon footprint reduction.

In summary, rac-(1R,6S)-2-azabicyclo[4.2.0]octane exemplifies the intersection of structural innovation and therapeutic potential. Its applications span fragment-based drug design, materials science, and agrochemical research, making it a versatile candidate for interdisciplinary studies. As the scientific community continues to unravel its properties, this compound is poised to contribute to breakthroughs in small-molecule therapeutics and beyond.